Cas no 2377034-21-2 (1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride)
1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2377034-21-2
- [(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)amine hydrochloride
- 1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride
- EN300-7456559
-
- Inchi: 1S/C10H9F2NO.ClH/c1-13-4-6-5-14-9-3-7(11)2-8(12)10(6)9;/h2-3,5,13H,4H2,1H3;1H
- InChI Key: ZORZQOYKMKXEPG-UHFFFAOYSA-N
- SMILES: Cl.FC1=CC(=CC2=C1C(=CO2)CNC)F
Computed Properties
- Exact Mass: 233.0418980g/mol
- Monoisotopic Mass: 233.0418980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.2Ų
1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7456559-0.05g |
[(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)amine hydrochloride |
2377034-21-2 | 95.0% | 0.05g |
$205.0 | 2025-03-11 | |
| Enamine | EN300-7456559-0.1g |
[(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)amine hydrochloride |
2377034-21-2 | 95.0% | 0.1g |
$306.0 | 2025-03-11 | |
| Enamine | EN300-7456559-0.25g |
[(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)amine hydrochloride |
2377034-21-2 | 95.0% | 0.25g |
$438.0 | 2025-03-11 | |
| Enamine | EN300-7456559-0.5g |
[(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)amine hydrochloride |
2377034-21-2 | 95.0% | 0.5g |
$691.0 | 2025-03-11 | |
| Enamine | EN300-7456559-1.0g |
[(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)amine hydrochloride |
2377034-21-2 | 95.0% | 1.0g |
$884.0 | 2025-03-11 | |
| Enamine | EN300-7456559-2.5g |
[(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)amine hydrochloride |
2377034-21-2 | 95.0% | 2.5g |
$1735.0 | 2025-03-11 | |
| Enamine | EN300-7456559-5.0g |
[(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)amine hydrochloride |
2377034-21-2 | 95.0% | 5.0g |
$2566.0 | 2025-03-11 | |
| Enamine | EN300-7456559-10.0g |
[(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)amine hydrochloride |
2377034-21-2 | 95.0% | 10.0g |
$3807.0 | 2025-03-11 | |
| Aaron | AR028HC9-50mg |
[(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)aminehydrochloride |
2377034-21-2 | 95% | 50mg |
$307.00 | 2025-02-16 | |
| Aaron | AR028HC9-100mg |
[(4,6-difluoro-1-benzofuran-3-yl)methyl](methyl)aminehydrochloride |
2377034-21-2 | 95% | 100mg |
$446.00 | 2025-02-16 |
1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride
Introduction to 1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride (CAS No. 2377034-21-2)
The compound 1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride, identified by the CAS number 2377034-21-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both difluoro and benzofuran moieties in its structure imparts distinct chemical and biological characteristics, making it a promising candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, bioavailability, and binding affinity. The difluoro substitution pattern in this compound is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor interactions. Specifically, the electron-withdrawing nature of fluorine atoms can influence the electronic distribution of the molecule, thereby affecting its pharmacokinetic and pharmacodynamic profiles.
The benzofuran scaffold is another critical feature of this compound, which has been extensively studied for its role in various biological pathways. Benzofuran derivatives are known for their versatility in drug design, often serving as key structural motifs in therapeutic agents targeting neurological disorders, cancer, and infectious diseases. The combination of these two functional groups in 1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride suggests a multifaceted approach to drug development, potentially enabling interactions with multiple biological targets.
Recent studies have highlighted the importance of N-methylmethanamine as a pharmacophore in medicinal chemistry. This amine moiety is frequently incorporated into drug molecules due to its ability to enhance solubility and binding affinity. The hydrochloride salt form of this compound further improves its stability and bioavailability, making it an attractive candidate for preclinical and clinical investigations.
The hydrochloride salt form (1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride) is particularly interesting because it enhances the compound's solubility in aqueous solutions, facilitating its use in various pharmaceutical formulations. This property is crucial for drug delivery systems, as it allows for better absorption and distribution within the body. Additionally, the salt form can improve the compound's shelf life by minimizing degradation processes.
Current research in medicinal chemistry is increasingly focusing on the development of small molecules that can modulate protein-protein interactions (PPIs) and other complex biological pathways. The structural features of 1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride make it a promising candidate for such applications. For instance, the benzofuran moiety can interact with aromatic residues in protein targets, while the difluoro group can enhance binding affinity through halogen bonding.
In vitro studies have begun to explore the potential of this compound as an inhibitor of various enzymes and receptors implicated in diseases such as cancer and neurodegeneration. Preliminary data suggest that it may exhibit inhibitory activity against enzymes like kinases and phosphodiesterases, which are key players in signal transduction pathways. Furthermore, its ability to cross the blood-brain barrier could make it a valuable candidate for treating central nervous system disorders.
The synthesis of 1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzofuran core efficiently. Additionally, fluorination techniques play a crucial role in introducing the difluoro substituents at specific positions on the benzofuran ring.
The hydrochloride salt formation is typically achieved through quaternization followed by treatment with hydrochloric acid. This process not only improves the compound's solubility but also enhances its crystalline form stability. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the final product.
Future directions in research may focus on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, computational modeling techniques such as molecular dynamics simulations can be used to predict binding interactions between this compound and biological targets. These studies could provide valuable insights into its mechanism of action and potential therapeutic applications.
The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The unique properties of 1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride highlight its potential as a lead compound for further drug discovery efforts. As research progresses, this molecule may pave the way for new treatments targeting a wide range of diseases.
2377034-21-2 (1-(4,6-Difluoro-1-benzofuran-3-yl)-N-methylmethanamine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)